Cas no 900009-51-0 (N-(5-acetamido-2-methoxyphenyl)-1-(3-nitrophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide)

• Product Name: N-(5-acetamido-2-methoxyphenyl)-1-(3-nitrophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide
• CAS No: 900009-51-0
• MF: C₂₂H₂₀N₄O₆
• MW: 436.417405128479
• CID: 5493673
• Update Time: 2025-10-12

N-(5-acetamido-2-methoxyphenyl)-1-(3-nitrophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxamide, N-[5-(acetylamino)-2-methoxyphenyl]-1,2-dihydro-1-[(3-nitrophenyl)methyl]-2-oxo-
• N-(5-acetamido-2-methoxyphenyl)-1-(3-nitrophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide

• Inchi： 1S/C22H20N4O6/c1-14(27)23-16-8-9-20(32-2)19(12-16)24-21(28)18-7-4-10-25(22(18)29)13-15-5-3-6-17(11-15)26(30)31/h3-12H,13H2,1-2H3,(H,23,27)(H,24,28)
• InChI Key： MBCLAGZDEBYSLI-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC2=CC=CC([N+]([O-])=O)=C2)C=CC=C1C(NC1=CC(NC(C)=O)=CC=C1OC)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(5-acetamido-2-methoxyphenyl)-1-(3-nitrophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide

Comprehensive Overview of N-(5-acetamido-2-methoxyphenyl)-1-(3-nitrophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS No. 900009-51-0)

The compound N-(5-acetamido-2-methoxyphenyl)-1-(3-nitrophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide, identified by its CAS No. 900009-51-0, is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its complex structure, featuring a pyridine-3-carboxamide core and nitrophenyl and methoxyphenyl substituents, makes it a subject of interest for drug discovery and molecular studies. Researchers are increasingly exploring its applications in targeting specific enzymes or receptors due to its unique pharmacophore.

In recent years, the demand for novel small-molecule inhibitors and biochemical probes has surged, driven by advancements in precision medicine and targeted therapy. This compound’s nitrophenyl group and acetamido moiety suggest potential interactions with proteins involved in inflammatory or metabolic pathways. Its CAS No. 900009-51-0 is frequently searched in academic databases, reflecting its relevance in structure-activity relationship (SAR) studies and medicinal chemistry optimization.

The synthesis of N-(5-acetamido-2-methoxyphenyl)-1-(3-nitrophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide involves multi-step organic reactions, including amide coupling and heterocyclic ring formation. Its pyridine-2-one scaffold is particularly noteworthy, as similar structures are found in FDA-approved drugs for conditions like autoimmune diseases and cancer. This has led to speculation about its potential as a lead compound in preclinical trials, though further validation is required.

From an SEO perspective, queries such as "CAS 900009-51-0 uses" or "N-(5-acetamido-2-methoxyphenyl)-1-(3-nitrophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide synthesis" are trending among chemists and pharmacologists. The compound’s molecular weight and solubility properties are also frequently analyzed, as they influence its bioavailability and drug-likeness. These metrics are critical for researchers leveraging AI-driven drug design tools to predict its behavior in biological systems.

Environmental and green chemistry considerations are another hotspot. Scientists are investigating whether the compound’s nitro group can be modified to reduce potential ecological toxicity while retaining efficacy. Such innovations align with global trends toward sustainable pharmaceuticals, a topic gaining traction in both academic and industrial circles.

In summary, N-(5-acetamido-2-methoxyphenyl)-1-(3-nitrophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS No. 900009-51-0) represents a promising candidate for interdisciplinary research. Its structural complexity and functional groups offer ample opportunities for exploration in drug development, chemical biology, and materials science, making it a compound to watch in the coming years.